Cas no 88704-44-3 (9H-Pyrido[3,4-b]indole,6-bromo-1-(3,4-dihydro-2H-pyrrol-5-yl)-)

• Product Name: 9H-Pyrido[3,4-b]indole,6-bromo-1-(3,4-dihydro-2H-pyrrol-5-yl)-
• CAS No: 88704-44-3
• MF: C₁₅H₁₂BrN₃
• MW: 314.179882049561
• CID: 725679
• PubChem ID: 145929
• Update Time: 2025-04-19

9H-Pyrido[3,4-b]indole,6-bromo-1-(3,4-dihydro-2H-pyrrol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole,6-bromo-1-(3,4-dihydro-2H-pyrrol-5-yl)-
• 6-bromo-1-(3,4-dihydro-2H-pyrrol-5-yl)-9H-pyrido[3,4-b]indole
• eudistomin H
• 88704-44-3
• C17168
• NCI60_006770
• NSC622807
• CHEMBL1994777
• 9H-Pyrido(3,4-b)indole, 6-bromo-1-(3,4-dihydro-2H-pyrrol-5-yl)-
• Q27154926
• DTXSID10237269
• NSC-622807
• CHEBI:80956
• NSC 622807

• Inchi： 1S/C15H12BrN3/c16-9-3-4-12-11(8-9)10-5-7-18-15(14(10)19-12)13-2-1-6-17-13/h3-5,7-8,19H,1-2,6H2
• InChI Key： BJVWSKGRRKQZGZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1=CC=NC(C3CCCN=3)=C1N2

Computed Properties

• Exact Mass: 313.021
• Monoisotopic Mass: 313.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.1
• Topological Polar Surface Area: 41Ų

Experimental Properties

• Density: 1.68
• Boiling Point: 516.3°C at 760 mmHg
• Flash Point: 266.1°C
• Refractive Index: 1.778

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids